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Compound of Interest

Compound Name: PHA-767491

Cat. No.: B1249090

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage
of a stock solution of the dual Cdc7/Cdk9 inhibitor, PHA-767491, using Dimethyl Sulfoxide
(DMSO) as the solvent.

Introduction

PHA-767491 is a potent, ATP-competitive dual inhibitor of Cell Division Cycle 7 (Cdc7) and
Cyclin-Dependent Kinase 9 (Cdk9), with ICso values of 10 nM and 34 nM, respectively.[1][2][3]
It plays a critical role in research by restricting the initiation of DNA replication and has
demonstrated antitumor activity.[4][5] Accurate and consistent preparation of stock solutions is
crucial for ensuring the reproducibility and reliability of experimental results. This protocol
outlines the standardized procedure for solubilizing PHA-767491 in DMSO to achieve a desired
concentration.

Compound Information and Properties

A summary of the key chemical and physical properties of PHA-767491 is presented below.
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Property Value

Molecular Weight 213.24 g/mol [1][2][3]

Formula C12H11Ns3O[1]

CAS Number 845714-00-3[1][2]

Appearance Off-white to light yellow solid[1]

Solubility and Storage

Proper storage is essential to maintain the stability and activity of the compound, both in its
solid form and in solution.

. Storage .
Form Solvent Solubility Stability
Temperature
Powder N/A N/A -20°C 3 years[1][2]
4°C 2 years[1]
) =225 mg/mL
Stock Solution DMSO -80°C 6 months[1][6]
(~117 mM)[1]
-20°C 1 month[1][6]

Note: Some suppliers report solubility up to 40 mg/mL (187.58 mM) in DMSO.[3] It is
recommended to use newly opened, anhydrous DMSO, as it is hygroscopic and the presence
of water can impact solubility.[1] Solutions are reported to be unstable; preparing fresh
solutions is recommended for optimal performance.[2]

Experimental Protocol

This protocol describes the reconstitution of lyophilized PHA-767491 powder to create a stock
solution.

Materials and Equipment
o PHA-767491 (lyophilized powder)
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e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

» Vortex mixer

» Ultrasonic bath (recommended)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Reconstitution Procedure

o Preparation: Allow the vial of lyophilized PHA-767491 and the DMSO solvent to equilibrate to
room temperature before opening. This prevents condensation from forming inside the vial.

o Centrifugation: Briefly centrifuge the vial of PHA-767491 to ensure all the powder is collected
at the bottom.[7]

e Solvent Addition: Based on the desired final concentration, carefully add the calculated
volume of DMSO to the vial using a calibrated micropipette. Refer to Table 3 for common
concentrations.

» Dissolution: Cap the vial securely and vortex gently to mix.[7] For complete dissolution,
sonication in a water bath is recommended.[1][3] Visually inspect the solution to ensure no
particulates are present.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[8] Store the aliquots at -80°C for long-term stability (up to 6 months)
or at -20°C for short-term use (up to 1 month).[1][6]

Calculations and Stock Preparation Table

The amount of solvent required to achieve a specific molar concentration can be determined
using the following formula:
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Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))

The table below provides pre-calculated volumes of DMSO needed to prepare common stock
concentrations from standard amounts of PHA-767491 powder.

Desired Stock
Mass of PHA-767491 ] Volume of DMSO to Add
Concentration

1mg 1mM 4.6896 mL[1]
5 mM 0.9379 mL[1]
10 mM 0.4690 mL[1]
5 mg 1mMm 23.4478 mL[1]
5 mM 4.6896 mL[1]
10 mM 2.3448 mL[1]
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Click to download full resolution via product page

Caption: PHA-767491 inhibits Cdc7 and Cdk9 kinases.

Experimental Workflow
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Caption: Workflow for preparing PHA-767491 stock solution.
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Safety Precautions

¢ Always handle PHA-767491 in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

e DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.
Avoid direct contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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